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Compound of Interest

Compound Name: Muscomin

Cat. No.: B1256285

Despite its identification as a unique homoflavonoid, the compound known as Muscomin
currently has no documented applications within the field of cosmetic science. Extensive
searches of scientific literature, patent databases, and commercial cosmetic ingredient listings
have yielded no evidence of its use or investigation for skincare or other cosmetic purposes.

Muscomin is chemically identified as 5,8-dihydroxy-3-[(4-hydroxyphenyl)methyl]-6,7-
dimethoxy-2,3-dihydrochromen-4-one, with the molecular formula C18H1807.[1] While its
chemical structure is known, its biological activities and potential effects on skin remain
unexplored in publicly available research.

Currently, there are no available studies detailing its efficacy, safety profile, or mechanism of
action in relation to dermatological or cosmetic applications. As a result, no quantitative data,
experimental protocols, or established signaling pathways concerning Muscomin's interaction
with skin cells can be provided.

It is conceivable that Muscomin is a novel or proprietary compound under private research and
development, with findings that are not yet in the public domain. It is also possible that the
name "Muscomin" is a specific trade name or a less common synonym for a compound known
by another designation.

For researchers, scientists, and drug development professionals interested in the potential
cosmetic applications of novel flavonoids, the absence of information on Muscomin presents a
greenfield opportunity for investigation. Future research could explore its potential antioxidant,
anti-inflammatory, or anti-aging properties, which are common characteristics of flavonoids
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utilized in the cosmetic industry. Such research would necessitate foundational in vitro and in
vivo studies to establish a baseline of activity and safety.

Given the current lack of data, the creation of detailed application notes, experimental
protocols, and signaling pathway diagrams for Muscomin in cosmetic science is not feasible.
Professionals seeking to work with this compound would need to conduct original research to
determine its potential as a cosmetic ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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